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Compound of Interest

Compound Name: (E)-5-Undecene

Cat. No.: B1236431

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
(E)-5-Undecene. The information is compiled from various scientific databases and presented
in a structured format for ease of reference and comparison. This document also outlines
detailed experimental protocols for the determination of key physical properties, intended to
assist researchers in the accurate characterization of this compound.

Core Physical Properties of (E)-5-Undecene

(E)-5-Undecene, an acyclic olefin, possesses a unique set of physical characteristics that are
crucial for its application and handling in research and development.[1][2] A summary of its key
physical properties is presented below. It is important to note that while some experimental
data is available, many of the listed properties are based on computational estimations.

Data Presentation: Physical Properties of (E)-5-Undecene
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Physical Property Value Data Type Source
Molecular Formula Ci11H22 --INVALID-LINK--[1]
Molecular Weight 154.29 g/mol Computed --INVALID-LINK--[1]
CAS Number 764-97-6 --INVALID-LINK--[3]
Boiling Point 187.71°C Estimated --INVALID-LINK--[4]
73.05°C at 10 mmHg ]
Experimental --INVALID-LINK--[3]

(0.013 bar)
Melting Point -67.3°C Estimated --INVALID-LINK--[4]
Density 0.7709 g/cms3 Estimated --INVALID-LINK--[4]
Refractive Index 1.4232 Estimated --INVALID-LINK--[4]
XLogP3 5.2 Computed --INVALID-LINK--[1]
Enthalpy of 51.8 kd/mol at i

T Experimental --INVALID-LINK--[3]
Vaporization 74.85°C

Experimental Protocols for Physical Property
Determination

Accurate determination of physical properties is fundamental in chemical research. The
following sections detail standard laboratory protocols for measuring the key physical
properties of liquid organic compounds such as (E)-5-Undecene.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Methodology: Capillary Method (Thiele Tube or Digital Apparatus)

o Sample Preparation: A small amount of the liquid sample (a few milliliters) is placed into a
small test tube or a fusion tube.
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o Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid
in the test tube.

o Apparatus Setup: The test tube assembly is attached to a thermometer, ensuring the sample
and the thermometer bulb are at the same level. This assembly is then placed in a heating
bath (e.g., a Thiele tube with mineral oil or an aluminum block in a digital melting/boiling point
apparatus).

e Heating: The apparatus is heated slowly and uniformly.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube.

» Boiling Point Determination: The heat source is removed, and the apparatus is allowed to
cool slowly. The boiling point is the temperature at which the liquid just begins to enter the
capillary tube.

Determination of Melting Point

For compounds that are solid at room temperature, the melting point is a critical indicator of
purity. Since (E)-5-Undecene has a very low estimated melting point, this procedure would
require a cryostat.

Methodology: Capillary Method

o Sample Preparation: A small amount of the solid sample is finely powdered and packed into
a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus (e.g., a Mel-Temp
or a Thiele tube).

e Heating: The sample is heated rapidly to about 15-20°C below the expected melting point,
and then the heating rate is slowed to 1-2°C per minute.

o Observation and Measurement: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire solid
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has turned into a clear liquid is recorded as the end of the melting range. A pure compound
will have a sharp melting range of 0.5-1°C.

Determination of Density

Density is the mass per unit volume of a substance.

Methodology: Pycnometer or Graduated Cylinder and Balance

Mass of Empty Container: The mass of a clean, dry pycnometer or a graduated cylinder is
accurately measured using an analytical balance.

e Volume of Liquid: A known volume of the liquid is added to the container. For a pycnometer,
it is filled to its calibrated volume. For a graduated cylinder, the volume is read from the
graduations.

» Mass of Container and Liquid: The mass of the container with the liquid is measured.

e Calculation: The mass of the liquid is determined by subtracting the mass of the empty
container. The density is then calculated by dividing the mass of the liquid by its volume.

o Temperature Control: The temperature of the liquid should be recorded as density is
temperature-dependent.

Determination of Refractive Index

The refractive index is a dimensionless number that describes how light propagates through a
substance.

Methodology: Abbe Refractometer

o Calibration: The refractometer is calibrated using a standard sample with a known refractive
index, such as distilled water.

o Sample Application: A few drops of the liquid sample are placed on the clean, dry prism of
the refractometer.
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o Measurement: The prism is closed, and the light source is switched on. The adjustment knob
is turned until the boundary line between the light and dark fields is sharp and centered in
the crosshairs of the eyepiece.

o Reading: The refractive index is read directly from the instrument's scale.

o Temperature Control: The measurement should be performed at a constant, recorded
temperature, typically 20°C or 25°C, as the refractive index is temperature-sensitive.

Mandatory Visualization

The following diagram illustrates a logical workflow for the experimental determination of the
physical properties of (E)-5-Undecene.

Caption: Workflow for Physical Property Determination of (E)-5-Undecene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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